Cas no 2349551-73-9 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid
• CAS No: 2349551-73-9
• MF: C₂₇H₂₄F₃NO₄
• MW: 483.478978157043
• CID: 5743524
• PubChem ID: 154705500
• Update Time: 2025-06-29

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid
• Fmoc-(S)-2-amino-5-(3-trifluoromethylphenyl)pentanoic acid
• F81164
• 2349551-73-9

• Inchi： 1S/C27H24F3NO4/c28-27(29,30)18-9-5-7-17(15-18)8-6-14-24(25(32)33)31-26(34)35-16-23-21-12-3-1-10-19(21)20-11-2-4-13-22(20)23/h1-5,7,9-13,15,23-24H,6,8,14,16H2,(H,31,34)(H,32,33)/t24-/m0/s1
• InChI Key： XQOPXKFCQGSQMW-DEOSSOPVSA-N
• SMILES： FC(C1=CC=CC(=C1)CCC[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F

Computed Properties

• Exact Mass: 483.16574273g/mol
• Monoisotopic Mass: 483.16574273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid

Compound Introduction: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid (CAS No. 2349551-73-9)

Compound (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid, identified by its CAS number 2349551-73-9, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety and a trifluoromethyl-substituted phenyl group, both of which contribute to its unique chemical properties and biological activities.

The structural design of this compound incorporates several key functional groups that are highly relevant to modern drug discovery and development. The presence of a fluorene-based moiety, specifically 9H-Fluoren-9-yl, is notable for its role in enhancing the solubility and metabolic stability of bioactive molecules. This feature is particularly important in the context of drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. Additionally, the methoxy carbonyl group (methoxycarbonyl) serves as a protective group that can be selectively removed under specific conditions, allowing for further functionalization or activation of the molecule.

The amino acid-like backbone of the compound, represented by the pentanoic acid segment, provides a scaffold that mimics natural amino acids. This structural mimicry is often exploited in the development of peptidomimetics, which are designed to interact with biological targets in a manner similar to peptides but with improved stability and pharmacokinetic properties. The incorporation of a chiral center at the second position (<S> configuration) further enhances the compound's potential as a building block for enantiomerically pure drugs, which are often required to achieve optimal therapeutic effects while minimizing side effects.

The trifluoromethyl group (trifluoromethyl) at the phenyl ring is another critical feature that influences the compound's behavior. This substituent is well-known for its ability to modulate lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, trifluoromethyl groups have been widely used in medicinal chemistry to improve drug-like properties such as bioavailability and resistance to enzymatic degradation. The combination of these features makes (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel compounds that exhibit potent activity against cancer and inflammatory diseases. The structural motifs present in this compound, including the fluorene and trifluoromethylphenyl groups, have been associated with molecules that demonstrate significant biological activity. For instance, fluorene-based derivatives have shown promise as kinase inhibitors and apoptosis-inducing agents, while trifluoromethylphenyl compounds have been explored for their anti-inflammatory and anti-proliferative properties. These findings suggest that (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid may exhibit similar therapeutic potential.

Moreover, advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools can be used to identify potential binding interactions between this compound and target proteins, providing insights into its mechanism of action. Such computational studies are increasingly integral to drug discovery pipelines, allowing for the rapid screening of large libraries of compounds and the prioritization of those with the highest likelihood of success. In this context, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid represents an attractive candidate for further experimental validation.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies may include protecting group chemistry to handle the reactive functional groups present in the molecule. For example, the methoxy carbonyl group must be introduced in such a way that it does not interfere with other reactive sites during subsequent transformations. Additionally, the installation of the chiral center at the second position necessitates careful control over reaction conditions to achieve high enantiomeric excess.

In conclusion, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(3-(trifluoromethyl)phenyl)pentanoic acid (CAS No. 2349551-73-9) is a structurally complex and functionally diverse molecule with significant potential in pharmaceutical research. Its unique combination of features, including a fluorene moiety (9H-Fluoren-9-yl) and a trifluoromethyl-substituted phenyl group (trifluoromethyl), makes it an intriguing candidate for further exploration in drug discovery efforts targeting cancer and inflammatory diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play an important role in future therapeutic developments.